Cas no 749914-59-8 (5,6-dichloro-N-(3-cyanothiophen-2-yl)pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-(3-cyanothiophen-2-yl)pyridine-3-carboxamide
• CAS No: 749914-59-8
• MF: C₁₁H₅Cl₂N₃OS
• MW: 298.147898435593
• CID: 5931322
• PubChem ID: 3910173
• Update Time: 2025-10-21

5,6-dichloro-N-(3-cyanothiophen-2-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-14551252
• SR-01000053378-1
• Z29082305
• 5,6-dichloro-N-(3-cyanothiophen-2-yl)pyridine-3-carboxamide
• AKOS008918272
• 749914-59-8
• SR-01000053378

• Inchi： 1S/C11H5Cl2N3OS/c12-8-3-7(5-15-9(8)13)10(17)16-11-6(4-14)1-2-18-11/h1-3,5H,(H,16,17)
• InChI Key： HKGBVZWWBQJPEF-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NC1=C(C#N)C=CS1)=O)Cl

Computed Properties

• Exact Mass: 296.9530384g/mol
• Monoisotopic Mass: 296.9530384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94Ų

Additional information on 5,6-dichloro-N-(3-cyanothiophen-2-yl)pyridine-3-carboxamide

Introduction to 5,6-dichloro-N-(3-cyanothiophen-2-yl)pyridine-3-carboxamide (CAS No. 749914-59-8)

5,6-dichloro-N-(3-cyanothiophen-2-yl)pyridine-3-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 749914-59-8, belongs to a class of heterocyclic molecules that often serve as key intermediates in the synthesis of more complex pharmacological agents. The presence of both chloro and cyano functional groups, coupled with its thiophene and pyridine moieties, makes it a versatile scaffold for further chemical modifications and functionalization.

The compound’s molecular structure consists of a pyridine ring substituted at the 5 and 6 positions with chlorine atoms, while the nitrogen atom at the 3-position is linked to a cyano-substituted thiophene ring. This particular arrangement imparts distinct electronic and steric properties that can influence its reactivity and interaction with biological targets. The 5,6-dichloro-N-(3-cyanothiophen-2-yl)pyridine-3-carboxamide structure is particularly interesting because it combines elements from two well-studied heterocyclic systems—the pyridine and thiophene—each of which has been extensively explored for their medicinal applications.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential therapeutic effects. The 5,6-dichloro-N-(3-cyanothiophen-2-yl)pyridine-3-carboxamide (CAS No. 749914-59-8) has been investigated for its possible role in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The chlorine atoms at the 5 and 6 positions of the pyridine ring can enhance lipophilicity and metabolic stability, while the cyano group on the thiophene ring can serve as a bioisostere for other functional groups that might be involved in drug-receptor interactions.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural features to design derivatives with enhanced binding affinity or selectivity for specific biological targets. For instance, modifications to the cyanothiophen-2-yl moiety have been explored to optimize interactions with enzymes or receptors involved in disease pathways. The 5,6-dichloro-N-(3-cyanothiophen-2-yl)pyridine-3-carboxamide scaffold provides a robust platform for such structural diversification, allowing chemists to fine-tune its properties through strategic functional group replacements or derivatization.

The synthesis of 5,6-dichloro-N-(3-cyanothiophen-2-yl)pyridine-3-carboxamide (CAS No. 749914-59-8) involves multi-step organic transformations that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions to introduce the chloro groups onto the pyridine ring, followed by coupling reactions to attach the cyano-substituted thiophene moiety. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving overall process economics.

From a computational chemistry perspective, the 5,6-dichloro-N-(3-cyanothiophen-2-yl)pyridine-3-carboxamide structure has been subjected to extensive molecular modeling studies to predict its binding modes with biological targets. These studies often employ density functional theory (DFT) calculations or molecular dynamics (MD) simulations to elucidate how the compound interacts with proteins or nucleic acids at an atomic level. Such insights are crucial for rational drug design, as they can guide modifications that enhance potency or reduce off-target effects.

In clinical research settings, derivatives of 5,6-dichloro-N-(3-cyanothiophen-2-yl)pyridine-3-carboxamide have been evaluated in preclinical models for their pharmacokinetic profiles and safety profiles. Preliminary findings suggest that certain analogs exhibit promising activity against disease-related pathways without significant toxicity. However, further studies are needed to fully understand their therapeutic potential and to identify any potential side effects before human trials can be initiated. The growing body of evidence supporting the utility of this scaffold makes it an attractive candidate for future drug development efforts.

The agrochemical sector has also shown interest in compounds like 5,6-dichloro-N-(3-cyanothiophen-2-yl)pyridine-3-carboxamide (CAS No. 749914-59-8), as they may serve as precursors for novel pesticides or herbicides with improved efficacy and environmental safety. The structural features present in this molecule can be exploited to design agents that target specific enzymatic pathways in pests while minimizing harm to non-target organisms. Such innovations are critical for addressing challenges related to crop protection and sustainable agriculture.

Looking ahead, the future research directions for 5,6-dichloro-N-(3-cyanothiophen-2-y l)pyridine -3 -carboxamide (CAS No. 749914 -59 -8 ) will likely focus on expanding its chemical space through library synthesis techniques such as combinatorial chemistry or high-throughput screening (HTS). These approaches allow researchers to generate large collections of derivatives rapidly, which can then be screened for biological activity using automated assays. By integrating these methods with computational predictions , scientists can accelerate the discovery process significantly .

In conclusion,5 ,6 -dichloro -N -( 3 -cyanothiophen -2 -yl ) py rid ine -3 -car box am ide represents an intriguing compound with diverse applications across pharmaceuticals , agrochemicals ,and materials science . Its unique structural attributes make it a valuable scaffold for further exploration , offering opportunities to develop new agents with improved therapeutic profiles . As research continues ,this molecule is poised to play an important role in advancing our understanding of heterocyclic chemistry and its impact on society .